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Compound of Interest

Compound Name: 5-(Trifluoromethyl)uridine

Cat. No.: B057137

Chemical Structure and Properties

5-(Trifluoromethyl)uridine is a pyrimidine nucleoside consisting of a 5-trifluoromethyluracil
base attached to a ribose sugar ring.[4] Its deoxy analog, Trifluridine, has the same base but is
attached to a deoxyribose sugar.[5] Trifluridine is structurally analogous to thymidine, which
allows for its interaction with viral and cellular DNA replication machinery.[6][7]

Chemical Structure

The canonical SMILES representation for Trifluridine is C1--INVALID-LINK--NC2=0)C(F)
(FHF)CO">C@@HO.[5]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b057137?utm_src=pdf-interest
https://www.benchchem.com/product/b057137?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Trifluoromethyl_uridine
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6768812.htm
https://synapse.patsnap.com/article/what-is-the-mechanism-of-trifluridine
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Cancer/Viral-Infected Cell

Thymidyl g y
Thymidine Inhibi}i_@_/_,,/» Synthase Thymidine Synthesis
- Kinase T Cell Cycle Arrest
Trifluridi FTD;
(D ncorporation DNA Synthesis Apogfmsns

Start: 2'-Deoxyuridine

React with:
- Sodium Trifluoromethanesulfinate
- t-Butyl Hydroperoxide
- In Water at 0-60°C

l

Extract with Ethyl Acetate

'

Concentrate under
Reduced Pressure

'

Crystallization

l

End Product:

Trifluridine

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b057137?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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